Cas no 62281-08-7 (1-Dodecanamine, 2-octyl-N-(2-octyldodecyl)-)

• Product name: 1-Dodecanamine, 2-octyl-N-(2-octyldodecyl)-
• CAS No: 62281-08-7
• MF: C₄₀H₈₃N
• MW: 578.09372
• CID: 451103
• PubChem ID: 18332256

1-Dodecanamine, 2-octyl-N-(2-octyldodecyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanamine, 2-octyl-N-(2-octyldodecyl)-
• 2-octyl-N-(2-octyldodecyl)dodecan-1-amine
• DTXSID10592885
• SCHEMBL965056
• 62281-08-7

• Inchi： InChI=1S/C40H83N/c1-5-9-13-17-21-23-27-31-35-39(33-29-25-19-15-11-7-3)37-41-38-40(34-30-26-20-16-12-8-4)36-32-28-24-22-18-14-10-6-2/h39-41H,5-38H2,1-4H3
• InChI Key： VOEBADAXXIRIQR-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC(CCCCCCCC)CNCC(CCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 577.65299
• Monoisotopic Mass: 577.65255165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 41
• Rotatable Bond Count: 36
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų
• XLogP3: 19.1

Experimental Properties

• PSA: 12.03